1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one
Overview
Description
“1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one” is an organic compound with the molecular formula C9H8BrNO4 . It is a chemical reagent used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of “1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one” can be represented by the SMILES notation:CCC(=O)C1=C(C(=CC(=C1)Br)N+[O-])O . This indicates that the compound contains a bromine atom, a nitro group, and a hydroxy group attached to a phenyl ring, which is further connected to a propanone group . Physical And Chemical Properties Analysis
“1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one” has a molecular weight of 274.07 . It has a high GI absorption and is an inhibitor of CYP1A2, CYP2C19, and CYP2C9 . Its water solubility is calculated to be 0.11 mg/ml .Scientific Research Applications
Synthesis and Structural Characterization
1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one, and its related compounds, have been synthesized and structurally characterized in various studies. For instance, H. Yun-chu (2004) synthesized 2,2-Bis (3-bromo-4-hydroxy-5-nitrophenyl) propane using Bisphenol A, with a focus on nitration and bromation processes. The structural characteristics were determined using methods like IR, NMR, and MS (H. Yun-chu, 2004).
Chemical Reactions and Derivatives
The chemical reactions involving compounds similar to 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one have been extensively studied. For example, O. Hishmat and A. Rahman (1973) researched the bromination and nitration of substituted hydroxybenzofurans, leading to various derivatives including benzophenone derivatives (O. Hishmat, A. Rahman, 1973). W. Ying (2011) investigated the selective α-monobromination of various alkylaryl ketones, including 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one, using ionic liquids (W. Ying, 2011).
Biological Applications
Research has also explored the biological applications of compounds structurally related to 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one. L. Okunrobo et al. (2006) synthesized various chalcones, including 1-(4-methoxyphenyl)-3-(3-bromophenyl)propen-1-one, and evaluated their anti-inflammatory and gastroprotective properties (L. Okunrobo, C. Usifoh, J. Uwaya, 2006).
Coordination Compounds
The coordination compounds of copper(II) with substituted 3-{[(2-hydroxyphenyl)methylidene]amino}propane-1,2-diols, including derivatives similar to 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one, were studied by A. Gulea et al. (2013). They investigated the structure of these compounds and their thermal decomposition properties (A. Gulea, Y. Chumakov, V. O. Graur, V. Tsapkov, 2013).
Antimicrobial Studies
S. N. Sampal et al. (2018) synthesized and characterized 1-(5-bromo-2-hydroxyphenyl)-3-(4-bromophenyl)-propane-1, 3-dione and its transition metal complexes. They investigated the antimicrobial activities of these compounds, indicating a potential application in this field (S. N. Sampal, P. B. Thombre, S. Dipake, A. Rajbhoj, S. Gaikwad, 2018).
Safety And Hazards
properties
IUPAC Name |
1-(5-bromo-2-hydroxy-3-nitrophenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZOPMNBEGDCJSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C(=CC(=C1)Br)[N+](=O)[O-])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20679656 |
Source
|
| Record name | 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20679656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one | |
CAS RN |
90725-67-0 |
Source
|
| Record name | 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20679656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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